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Compound of Interest

Compound Name:
4-Epianhydrochlortetracycline

Hydrochloride

Cat. No.: B565534 Get Quote

In-Depth Technical Guide: 4-
Epianhydrochlortetracycline Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Epianhydrochlortetracycline hydrochloride is a significant degradation product of

chlortetracycline, a broad-spectrum antibiotic. Its formation, primarily through acid-catalyzed

epimerization and dehydration, is a critical parameter in the quality control and stability testing

of chlortetracycline-based pharmaceutical products. While devoid of antibiotic activity, this

impurity is of interest to researchers due to its distinct biological activities, including the

inhibition of matrix metalloproteinases. This technical guide provides a comprehensive

overview of the chemical properties, formation, and analytical methodologies related to 4-
epianhydrochlortetracycline hydrochloride.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 4-epianhydrochlortetracycline
hydrochloride is presented in the table below.
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Property Value Reference

CAS Number 158018-53-2 [1]

Molecular Formula C₂₂H₂₁ClN₂O₇ • HCl [1]

Molecular Weight 497.3 g/mol [1]

IUPAC Name

(4R,4aS,12aS)-7-chloro-4-

(dimethylamino)-1,4,4a,5,12,1

2a-hexahydro-3,10,11,12a-

tetrahydroxy-6-methyl-1,12-

dioxo-2-

naphthacenecarboxamide,

monohydrochloride

[1]

Synonyms

EATC hydrochloride, 4-Epi-

anhydrochlortetracycline

hydrochloride

Appearance Solid [1]

Solubility
Soluble in DMF, DMSO,

Ethanol, and Methanol.
[1]

Storage Store at -20°C. [1]

Stability
Sensitive to air, light, and

moisture.

Purity ≥95% [1]

Formation Pathway
4-Epianhydrochlortetracycline hydrochloride is formed from chlortetracycline under acidic

conditions. The process involves two main steps: epimerization at the C4 position followed by

dehydration.

Chlortetracycline 4-Epichlortetracycline
 Epimerization (Acidic pH)

4-Epianhydrochlortetracycline
 Dehydration
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Caption: Acid-catalyzed formation of 4-epianhydrochlortetracycline from chlortetracycline.

Biological Activity
Unlike its parent compound, 4-epianhydrochlortetracycline hydrochloride lacks antibiotic

activity.[1] However, it has been identified as an inhibitor of matrix metalloproteinase-9 (MMP-

9).[1] Its activity against MMP-9 is dose-dependent, and it can completely inhibit neutrophil-

derived MMP-9 degradation of denatured collagen at a concentration of 500 μg/ml.[1] Studies

have also indicated that this compound can induce apoptosis in zebrafish embryos.

Experimental Protocols
Analytical Methodologies
The analysis and purification of 4-epianhydrochlortetracycline hydrochloride are typically

performed using High-Performance Liquid Chromatography (HPLC) and Ultra-High-

Performance Liquid Chromatography (UHPLC). The following outlines a general approach

based on established methods for tetracycline impurities.

Objective: To separate and quantify 4-epianhydrochlortetracycline hydrochloride from a

sample matrix.

Instrumentation:

HPLC or UHPLC system equipped with a UV detector.

Columns:

A C8 or a specialized polar-modified column is often suitable. For instance, a Thermo

Scientific Acclaim™ Polar Advantage II (PA2) column (4.6 × 150 mm, 3 µm) has been shown

to be effective.

Mobile Phase:

A common mobile phase consists of a gradient mixture of an aqueous buffer and an organic

solvent. For example, a gradient of acetonitrile in an ammonium dihydrogen orthophosphate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b565534?utm_src=pdf-body-img
https://www.benchchem.com/product/b565534?utm_src=pdf-body
https://www.caymanchem.com/product/23146
https://www.caymanchem.com/product/23146
https://www.caymanchem.com/product/23146
https://www.benchchem.com/product/b565534?utm_src=pdf-body
https://www.benchchem.com/product/b565534?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


buffer at a pH of 2.2 can be used.

Detection:

UV detection at a wavelength of 280 nm is typically employed.

General Procedure:

Standard Preparation: Prepare a stock solution of 4-epianhydrochlortetracycline
hydrochloride in a suitable solvent (e.g., methanol or the initial mobile phase). Prepare a

series of dilutions to create a calibration curve.

Sample Preparation: Dissolve the sample containing the analyte in the initial mobile phase.

The sample may require filtration through a 0.22 µm filter before injection.

Chromatographic Analysis: Inject the prepared standard solutions and samples into the

HPLC or UHPLC system.

Quantification: Identify the peak corresponding to 4-epianhydrochlortetracycline
hydrochloride based on its retention time compared to the standard. Quantify the amount of

the analyte in the sample by comparing its peak area to the calibration curve.

Spectral Data
Detailed experimental spectral data (¹H NMR, ¹³C NMR, Mass Spectrometry, and IR) for 4-
epianhydrochlortetracycline hydrochloride (CAS 158018-53-2) are not readily available in

the public domain. Researchers requiring this information may need to perform their own

spectral analysis on a certified reference standard. For reference, general spectral features of

the parent tetracycline class include characteristic signals in the aromatic and aliphatic regions

of the NMR spectrum, as well as distinct carbonyl and hydroxyl stretches in the IR spectrum.

Conclusion
4-Epianhydrochlortetracycline hydrochloride is a critical impurity in the manufacturing and

formulation of chlortetracycline. A thorough understanding of its chemical properties, formation

pathways, and analytical detection methods is essential for ensuring the quality, safety, and

efficacy of chlortetracycline-based pharmaceuticals. While its biological activity as an MMP-9
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inhibitor presents an area for further research, its presence in drug products must be carefully

controlled. The analytical methods outlined in this guide provide a foundation for researchers

and quality control professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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